Cas no 1251686-89-1 (N-(2-chlorophenyl)-4-(1H-pyrrol-1-yl)butanamide)

• Product Name: N-(2-chlorophenyl)-4-(1H-pyrrol-1-yl)butanamide
• CAS No: 1251686-89-1
• MF: C₁₄H₁₅ClN₂O
• MW: 262.734702348709
• CID: 6387564
• PubChem ID: 49678216
• Update Time: 2025-06-09

N-(2-chlorophenyl)-4-(1H-pyrrol-1-yl)butanamide Chemical and Physical Properties

Names and Identifiers

• N-(2-chlorophenyl)-4-(1H-pyrrol-1-yl)butanamide
• F6015-0097
• 1251686-89-1
• VU0529450-1
• N-(2-chlorophenyl)-4-pyrrol-1-ylbutanamide
• SR-01000926547
• SR-01000926547-1
• AKOS024529014

• Inchi： 1S/C14H15ClN2O/c15-12-6-1-2-7-13(12)16-14(18)8-5-11-17-9-3-4-10-17/h1-4,6-7,9-10H,5,8,11H2,(H,16,18)
• InChI Key： PQECAJKYTCQDPM-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1NC(CCCN1C=CC=C1)=O

Computed Properties

• Exact Mass: 262.0872908g/mol
• Monoisotopic Mass: 262.0872908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 34Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(2-chlorophenyl)-4-(1H-pyrrol-1-yl)butanamide

Comprehensive Overview of N-(2-chlorophenyl)-4-(1H-pyrrol-1-yl)butanamide (CAS No. 1251686-89-1)

N-(2-chlorophenyl)-4-(1H-pyrrol-1-yl)butanamide, with the CAS number 1251686-89-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure, combining a chlorophenyl group with a pyrrole-containing butanamide backbone. Its distinct chemical properties make it a subject of interest for researchers exploring novel therapeutic agents, particularly in the fields of drug discovery and medicinal chemistry.

The growing demand for small-molecule inhibitors and targeted therapies has placed compounds like N-(2-chlorophenyl)-4-(1H-pyrrol-1-yl)butanamide at the forefront of scientific inquiry. Researchers are particularly intrigued by its potential applications in modulating specific biological pathways, which could lead to breakthroughs in treating complex diseases. The compound's structure-activity relationship (SAR) is a key focus, as it may offer insights into optimizing efficacy and reducing off-target effects.

In recent years, the rise of computational chemistry and AI-driven drug design has further amplified interest in this compound. Scientists are leveraging machine learning algorithms to predict its interactions with various protein targets, accelerating the pace of research. This aligns with the broader trend of precision medicine, where tailored therapies are developed based on individual genetic and molecular profiles.

Another area of exploration is the compound's potential role in neuropharmacology. Early studies suggest that its unique structure may influence neurotransmitter systems, making it a candidate for investigating neurological disorders. However, further in vitro and in vivo studies are required to validate these hypotheses and assess its safety profile.

From a synthetic chemistry perspective, N-(2-chlorophenyl)-4-(1H-pyrrol-1-yl)butanamide presents intriguing challenges and opportunities. Its synthesis involves multi-step organic reactions, requiring expertise in amide coupling and heterocyclic chemistry. Researchers are also exploring greener synthetic routes, aligning with the global push for sustainable chemistry practices.

The compound's physicochemical properties, such as its solubility, stability, and bioavailability, are critical factors in its potential applications. These characteristics are often discussed in the context of pharmacokinetics and drug delivery systems, which are hot topics in pharmaceutical development. Understanding these properties can help researchers design more effective formulations.

As the scientific community continues to investigate CAS No. 1251686-89-1, collaboration between academia and industry will be essential. Open-access databases and high-throughput screening technologies are facilitating faster discovery cycles, enabling researchers to unlock the full potential of this compound. The integration of big data analytics in chemical research is also providing new avenues for exploration.

In conclusion, N-(2-chlorophenyl)-4-(1H-pyrrol-1-yl)butanamide represents a fascinating area of study with broad implications for modern science. Its unique structure and potential applications make it a valuable subject for ongoing research, particularly in the evolving landscapes of drug development and molecular biology. As advancements in technology and methodology continue, this compound may play a pivotal role in shaping the future of therapeutic innovation.